N-(2-{4-[2-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C21H26N6O3/c28-19(16-23-20(29)17-4-2-1-3-5-17)26-10-8-25(9-11-26)18-6-7-22-21(24-18)27-12-14-30-15-13-27/h1-7H,8-16H2,(H,23,29)
• InChI Key: QITYAKJVQDXPSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=NC=C2)N3CCOCC3)C(=O)CNC(=O)C4=CC=CC=C4
• Molecular Formula: C21H26N6O3
• Molecular Weight: 410.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds containing piperazine/morpholine moieties, akin to the target compound, involves efficient and straightforward methodologies. For example, a study by Bhat et al. (2018) described a one-pot Biginelli synthesis yielding dihydropyrimidinone derivatives with piperazine/morpholine moieties through a simple and efficient method (Bhat et al., 2018). Similarly, research by Abu‐Hashem et al. (2020) highlighted the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, featuring morpholine and piperazine structures (Abu‐Hashem et al., 2020).

Molecular Structure Analysis

The structural elucidation of such compounds often employs advanced techniques like single crystal X-ray crystallography. The study by Bhat et al. (2018) confirmed the three-dimensional structure of an enaminone containing a morpholine moiety, underpinning the importance of accurate molecular structure analysis in understanding the compound's properties and reactivity (Bhat et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of these compounds is diverse, as illustrated by Mekky et al. (2021), who reported on the synthesis of piperazine-linked bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines) using a bis(benzofuran-enaminone) hybrid as a precursor (Mekky et al., 2021). This highlights the compound's capability to participate in complex heterocyclic synthesis pathways.

Physical Properties Analysis

While specific studies directly analyzing the physical properties of "N-(2-{4-[2-(4-morpholinyl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)benzamide" were not identified, the physical properties of similar compounds, such as solubility, melting points, and crystalline structure, are critical for understanding their behavior in different environments and applications.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under various conditions, and potential for forming derivatives, are essential for comprehending the compound's utility in broader chemical contexts. For example, the work by Saifuzzaman et al. (2017) on synthesizing derivatives with potential inhibitory activities against enzymes indicates the importance of chemical properties in pharmaceutical applications (Saifuzzaman et al., 2017).

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Novel Compounds : Research has been conducted on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, leading to the creation of various derivatives, including those with morpholine and piperazine moieties. These compounds were evaluated for their cyclooxygenase inhibition, analgesic, and anti-inflammatory activities, showing significant potential in these areas (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Characterization and Applications : The synthesis and characterization of dihydropyrimidinone derivatives containing piperazine/morpholine moiety have been explored, offering insights into efficient methods for generating compounds with potential biological activities (Bhat, Al-Omar, Ghabbour, & Naglah, 2018).

Potential Biological Activities

• Antifungal and Antimicrobial Properties : Studies on N-Benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes, including those with morpholine and piperazine, have demonstrated antifungal activity against pathogens causing plant diseases, suggesting potential agricultural applications (Weiqun, Wen, Liqun, & Xianchen, 2005).
• Heterocyclic Carboxamides as Antipsychotic Agents : The exploration of heterocyclic analogues of antipsychotic agents, particularly focusing on the dopamine D2, serotonin 5-HT2, and serotonin 5-HT1a receptor binding, has led to the identification of compounds with promising antipsychotic potential. This highlights the role of piperazine and morpholine derivatives in the development of novel therapeutics (Norman, Navas, Thompson, & Rigdon, 1996).

Mechanism of Action

The mechanism of action of morpholine derivatives can vary widely depending on the specific compound and its intended use. For example, some morpholine derivatives are used as antimuscarinic drugs.

Safety and Hazards

The safety and hazards of a compound can depend on its specific structure. For a similar compound, “2-amino-N-[2-(4-morpholinyl)ethyl]benzamide”, a Material Safety Data Sheet (MSDS) is available.

Future Directions

The future directions for research on morpholine derivatives could include the development of new synthetic methods and the exploration of their potential therapeutic uses.